Aluminum sulfate

• IUPAC Name: dialuminum;trisulfate
• InChI: InChI=1S/2Al.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6
• InChI Key: DIZPMCHEQGEION-UHFFFAOYSA-H
• Canonical SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Al+3].[Al+3]
• Molecular Formula: Al2O12S3
• Related CAS: 10043-67-1 (mono-potassium salt)
• DSSTOX Substance ID: DTXSID2040317
• Molecular Weight: 342.2 g/mol
• Physical Description: White solid; [Merck Index] Hygroscopic; [CHEMINFO] White powder; [MSDSonline]
• Solubility: Soluble in 1 part water., Soluble in water, insoluble in ethanol.
• Density: 1.61
• Vapor Pressure: Esentially zero.
• Mechanism of Action: When used as a deodorant, the volume of sweat produced is reduced by narrowing sweat ducts. The inhibition of body odor causing bacteria is another important strategy for deodorization. By inhibiting or deactivating odor-producing bacteria, there is little to none metabolism of sweat components thus decreasing the occurrence of body odor. Recent studies suggest that the active binding of alum to the membranes of dendritic cells (DCs) result in alteration of lipid membranes structures as a key process in alum's adjuvant effect in vaccines. As new adjuvants are being developed, alum may remain as an ingredient of adjuvant combinations, or it may eventually be supplemented by other agents that more effectively provide depot and local inflammatory responses to accentuate host immune responses., ...Glioma (C-6) and neuroblastoma (NBP2) cells were utilized to assess early changes in oxidative parameters consequent to a 48-hr exposure to aluminum sulfate. A 500-uM concentration of this salt produced a significant increase in reactive oxygen species (ROS) production and a significant decrease in glutathione (GSH) content in glioma cells. However, the same concentration of the aluminum salt did not lead to any significant changes in the neuroblastoma cells. Mitochondrial respiratory activity in glioma cells was also found to be significantly higher in the aluminum treated cells. As judged by morin-metal complex formation, aluminum can enter glioma cells much more readily than neuroblastoma cells., ... The aim of this work was to assess by in vivo brain microdialysis whether chronic administration of aluminium in the drinking water (2.5% aluminium sulfate) also impairs the glutamate-nitric oxide-cGMP pathway in the cerebellum of rats in vivo. Chronic exposure to aluminium reduced NMDA-induced increase of extracellular cGMP by ca 50%. The increase in extracellular cGMP induced by the nitric oxide generating agent S-nitroso-N-acetylpenicillamine was higher (240%) in rats treated with aluminium than in controls. Immunoblotting experiments showed that aluminium reduced the cerebellar content of calmodulin and nitric oxide synthase by 34 and 15%, respectively. Basal activity of soluble guanylate cyclase was decreased by 66% in aluminium-treated rats, while the activity after stimulation with S-nitroso-N-acetylpenicillamine was similar to controls. Basal cGMP in the cerebellar extracellular space was decreased by 50% in aluminium-treated rats. These results indicate that chronic exposure to aluminium reduces the basal activity of guanylate cyclase and impairs the glutamate-nitric oxide-cGMP pathway in the animal in vivo., Aluminum salts have been shown to stimulate (3)H-thymidine incorporation in primary cultures of bovine brain microvessel endothelial cells. Aluminum chloride or sulfate salts in concentrations between 0.01 to 100 uM were, in general, most effective in stimulating thymidine uptake by bovine brain microvessel endothelial cells with maximal efects observed after a 24 hr exposure to the metal. Concentration of aluminum salts greater than 100 uM inhibited thymidine incorporation. Cell numbers were not affected by exposure to concentrations of the aluminum salts less than approx 100 uM. Concentrations producing half maximal stimulation of bovine brain misrovessel endothelial cell thymidine incorporation were approx, 0.3 uM and 0.5 uM, for aluminum chloride and aluminum sulfate, respectively. These findings indicate that bovine brain microvessel endothelial cells are sensitive to lower concentrations of aluminum salts than other mammalian cell types. Hydroxyurea completely inhibited thymidine incorporation into bovine brain microvessel endothelial cells in the presence and absence of aluminum suggesting that thymidine incorporation into bovine brain microvessel endothelial cells is representative of DNA synthesis. Endothelial cell growth factor stimulated both measured DNA synthesis and bovine brain microvessel endothelial cell numbers in the primary culture system. Aluminum had only slight effects on DNA synthesis in edothelial cell growth factor stimulated bovine brain microvessel endothelial cells. In contrast to endothelial cell growth factor, aluminum then, appears to provide a stimulus for DNA synthesis but not subsequent mitosis in bovine brain microvessel endothelial cells. Results from this study are consistent with previous studies in other cell types and with current knowkedge of the effects of aluminum on the blood brain barrier in vivo. /Aluminum salts/
• Impurities: The iron-free grade: (<0.005% ferric oxide max) ... using pure alumina trihydrate in place of bauxite or clay.
• Color/Form: White, lustrous crystals, pieces, granules, or powder
• CAS No.: 10043-01-3, 10124-29-5, 55892-56-3
• Melting Point: 770 °C (with decomposition)

Description

Aluminum sulfate is a chemical compound with the formula Al₂(SO₄)₃. It is a white crystalline solid in its anhydrous form and becomes octadecahydrate (Al₂(SO₄)₃·18H₂O) when hydrated . This compound is widely used in various industries due to its distinctive physical and chemical properties. It is primarily used as a coagulating agent in the purification of drinking water and wastewater treatment plants, and also in paper manufacturing .

Mechanism of Action

Target of Action

Aluminum sulfate, a chemical agent used in water purification, the pH regulation of garden soil, and other commercial or industrial applications . Medically, it is primarily used as a coagulating agent in minor cuts and abrasions as well as a deodorant . It is also used as an adjuvant in vaccines .

Mode of Action

This compound acts as a coagulating agent by promoting particle collision through charge neutralization . This is particularly useful in water purification and wastewater treatment plants . In the medical field, this compound is used to prevent infections and treat minor bleeding . It has been suggested that aluminum exposure is a risk factor for the development or acceleration of onset of Alzheimer disease (AD) in humans .

Biochemical Pathways

This compound can affect various biochemical pathways. For instance, it can affect immune cell response, ROS generation, and production of a series of pro-inflammatory factors to promote inflammation . Through the disturbance of intestinal microbiota composition structure, it can change the abundance of metabolites, and then affect amino acid metabolism, lipid metabolism pathways .

Pharmacokinetics

This compound is soluble in water , which impacts its Absorption, Distribution, Metabolism, and Excretion (ADME) properties Its solubility allows it to be used in various applications, from water treatment to medical uses.

Result of Action

The cellular uptake of this compound can lead to various molecular and cellular effects. For instance, it can stimulate the proliferation and differentiation of osteoblasts . In vaccines, this compound may create a pro-inflammatory response by tissue-resident macrophages, stimulating recruitment of innate immune cells such as neutrophils and subsequently dendritic cells .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the solubility of this compound in aquatic systems is dependent on several chemical factors, particularly pH, dissolved organic carbon (DOC) concentration, salinity (i.e., cations), and temperature . Furthermore, anthropogenic activities such as mining, smelting, and combusting processes can release this compound into the environment , potentially affecting its action and efficacy.

Biochemical Analysis

Biochemical Properties

Aluminum sulfate can interact with various biomolecules such as proteins and enzymes to form strong and stable chemical bonds . For instance, in albino rats, predetermined doses of this compound in acute and subacute treatments revealed a significant increase in albumin and globulin .

Cellular Effects

This compound can have significant effects on various types of cells and cellular processes. For example, acute this compound exposure can cause significant pathological changes in the structure of chick renal tissue, leading to renal function impairment . It also triggers an inflammatory stress response in the kidney .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind with the body’s biomolecules such as proteins and enzymes, interfering with normal metabolic processes . It can also promote the mRNA expression levels of various genes, including tumor necrosis factor alpha (TNF-α), tumor necrosis factor receptor 1 (TNF-R1), tumor necrosis factor receptor 2 (TNF-R2), cyclooxygenase-2 (COX-2), nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB), and heme oxygenase-1 (HO-1) .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. For example, in albino rats, the effects of this compound on protein profiles were observed over acute (1 day) and subacute (7, 14, 21, 28 days) treatments .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. For instance, in albino rats, significant changes in albumin and globulin levels were observed with predetermined doses of this compound .

Transport and Distribution

It is known that aluminum is not easily excreted and can remain in the body, potentially affecting various biological processes .

Subcellular Localization

It is known that aluminum can interfere with normal body biochemistry and metabolic processes .

Preparation Methods

Synthetic Routes and Reaction Conditions: Aluminum sulfate can be prepared by reacting aluminum hydroxide (Al(OH)₃) with sulfuric acid (H₂SO₄). The chemical equation for this reaction is: [ 2Al(OH)₃ + 3H₂SO₄ → Al₂(SO₄)₃ + 6H₂O ] This reaction results in the production of this compound and water .

Industrial Production Methods: In industrial settings, this compound is commonly produced by treating bauxite ore with sulfuric acid. The process involves gently calcining the bauxite, mixing it with sulfuric acid and water, and then heating the mixture to boiling. The formation of this compound is exothermic, so if concentrated acid is used, no external heat is generally required .

Types of Reactions:

Hydrolysis: this compound undergoes hydrolysis in water to form aluminum hydroxide and sulfuric acid. [ Al₂(SO₄)₃ + 6H₂O → 2Al(OH)₃ + 3H₂SO₄ ]

Decomposition: When heated between 580 and 900°C, this compound decomposes to form γ-alumina and sulfur dioxide.

Reaction with Bases: this compound reacts with bases to form aluminum hydroxide. [ Al₂(SO₄)₃ + 6NaOH → 2Al(OH)₃ + 3Na₂SO₄ ]

Common Reagents and Conditions:

Sulfuric Acid: Used in the preparation of this compound.

Sodium Hydroxide: Used in reactions to form aluminum hydroxide.

Major Products Formed:

Aluminum Hydroxide: Formed during hydrolysis and reactions with bases.

Sulfuric Acid: Formed during hydrolysis.

Scientific Research Applications

Chemistry: Aluminum sulfate is extensively used in water treatment plants to promote coagulation, facilitating the removal of small particles suspended in the water . It reacts with bicarbonate alkalinity present in water to form an insoluble aluminum hydroxide precipitate, which can be easily filtered out.

Biology and Medicine: In medicine, this compound is used as a coagulating agent in minor cuts and abrasions . It is also used in the preparation of aluminum acetate ear drops.

Industry:

Paper Industry: this compound plays a crucial role as a sizing agent, helping to regulate the penetration of ink.

Textile Industry: Used as a mordant in dyeing and printing textiles, ensuring the color is set and does not wash out.

Soil Amendment: this compound is used to lower the pH of soil, making it more acidic for plants that thrive in such environments.

Comparison with Similar Compounds

Potassium Aluminum Sulfate (Potassium Alum): Similar in structure and used in water purification and as a mordant in dyeing.

Ammonium this compound (Ammonium Alum): Also used in water purification and in the textile industry.

Uniqueness: this compound is unique in its widespread use across various industries due to its effectiveness as a coagulating agent and its ability to lower soil pH. Unlike potassium alum and ammonium alum, this compound is more commonly used in large-scale industrial applications such as water treatment and paper manufacturing .

Synthesis routes and methods I

Procedure details

To the aqueous polymer mixture was added 0.4 g aluminum sulfate octadecahydrate (Sigma Aldrich, Wis.) in 50 mL deionized water. The polymer mixture was then mixed for 30 minutes to provide a crosslinked polymer gel.

Synthesis routes and methods II

Procedure details

The process 300 begins with a reaction step 308 wherein the aluminum hydroxide is fed, either as a wet cake or as a dry powder, with a slurry water 310 and an acid 312 into a pressure cooker. The acid 312 can be sulfuric acid. The temperature is raised to approximately 150° C. to produce an aluminum sulfate in a molten hydrate form. The pressure is held high enough to maintain a liquid state, e.g., 1100 kilo-Pascals. The residence time is between one to ten minutes, and preferably about two minutes.